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Compound of Interest

Compound Name: 5-Hydroxymethyluracil-d3

Cat. No.: B3044159

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and
stability of 5-Hydroxymethyluracil-d3 (5-hmU-d3), a critical tool in the study of DNA damage,
repair, and epigenetics. This document is intended to serve as a valuable resource for
researchers utilizing this isotopically labeled compound in their experimental workflows.

Introduction to 5-Hydroxymethyluracil and its
Deuterated Analog

5-Hydroxymethyluracil (5-hmU) is a modified pyrimidine base that can arise in DNA through the
oxidation of thymine by reactive oxygen species (ROS) or the enzymatic action of Ten-Eleven
Translocation (TET) proteins.[1][2] It can also be formed via the deamination of 5-
hydroxymethylcytosine (5-hmC).[1] The presence of 5-hmU in DNA is significant as it can be a
marker of oxidative stress and is also considered a potential epigenetic mark.[1][3]

5-Hydroxymethyluracil-d3 is the deuterium-labeled version of 5-hmuU. It is primarily used as
an internal standard in quantitative mass spectrometry-based analyses, such as liquid
chromatography-tandem mass spectrometry (LC-MS/MS), to accurately measure the levels of
endogenous 5-hmuU in biological samples.[4] The known mass difference allows for precise
differentiation and quantification.
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Chemical and Physical Properties

While specific experimental data for 5-Hydroxymethyluracil-d3 is not extensively published,

its chemical and physical properties are expected to be very similar to its non-deuterated

counterpart. The primary difference will be its molecular weight.

Table 1: Chemical and Physical Properties of 5-Hydroxymethyluracil and 5-

Hydroxymethyluracil-d3

Property 5-Hydroxymethyluracil 5-Hydroxymethyluracil-d3
CAS Number 4433-40-3 352438-73-4
Molecular Formula CsHeN203[5][6][7][8] CsH3D3N20s

Approx. 145.13 g/mol

Molecular Weight 142.11 g/mol [5][6][7][8]
(Calculated)
White to cream or grey solid )
Appearance Solid[3]
powder[5]
_ _ Not available (expected to be
Melting Point >300 °C[7][9] o
similar to non-deuterated form)
Boiling Point Not available Not available
Soluble in water (50 g/L at ]
- ) Not available (expected to be
Solubility 20°C), DMSO, dimethyl o
) soluble in similar solvents)
formamide, 100% ethanol[9]
Purity Typically >97% Varies by supplier

Stability and Storage

Stability: 5-Hydroxymethyluracil is stable under normal laboratory conditions.[6] Deuterated

compounds generally exhibit similar stability to their non-labeled counterparts. To ensure the

integrity of 5-Hydroxymethyluracil-d3, it should be protected from strong oxidizing agents.[6]

Storage: For long-term storage, 5-Hydroxymethyluracil-d3 should be kept in a tightly sealed

container in a dry and well-ventilated place.[6] It is recommended to store the solid powder at
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-20°C for up to 3 years. In solvent, it should be stored at -80°C for up to 6 months.

Biological Pathways and Mechanisms

5-Hydroxymethyluracil is involved in several key biological processes related to DNA
modification and repair.

Formation of 5-Hydroxymethyluracil in DNA

There are two primary pathways for the formation of 5-hmuU in DNA:

o Oxidation of Thymine: Thymine residues in DNA can be oxidized to form 5-hmU. This can be
a result of attack by reactive oxygen species (ROS) or through the enzymatic activity of TET
dioxygenases.[1]

o Deamination of 5-Hydroxymethylcytosine: 5-Hydroxymethylcytosine (5-hmC), an oxidative
product of 5-methylcytosine (5-mC), can undergo deamination to form a 5-hmU:G mismatch
in the DNA.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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